7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-fluoro-1-(2-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H15FN2O5/c1-11-9-17(24-30-11)25-19(13-5-3-4-6-15(13)28-2)18-20(26)14-10-12(23)7-8-16(14)29-21(18)22(25)27/h3-10,19H,1-2H3
• InChI Key: PXUFWJUXNOSXAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=CC=C5OC
• Molecular Formula: C22H15FN2O5
• Molecular Weight: 406.4 g/mol
• CAS No.: 874396-08-4

Description

7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H15FN2O5 and its molecular weight is 406.4g/mol. The purity is usually 95%.
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Biological Activity

7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound notable for its unique chromeno-pyrrole structure. This compound has garnered interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. Despite limited direct research on this specific compound, preliminary studies suggest significant biological activities, including anti-inflammatory and anticancer properties.

Structural Characteristics

The molecular formula of 7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is C$_{19}$H$_{18}$F$_{1}$N$_{2}$O$_{4}$, with a molecular weight of approximately 429.44 g/mol. The compound features:

• A fluorine atom at the 7-position,
• A methoxyphenyl group at the 1-position,
• A methyl-isoxazole moiety at the 2-position.

This structural arrangement is significant as it may influence the compound's interaction with biological targets.

Anti-inflammatory Properties

Research indicates that compounds with similar structural motifs often exhibit anti-inflammatory effects. The presence of isoxazole and chromene functionalities suggests that 7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may modulate inflammatory pathways. Initial findings propose that it could inhibit pro-inflammatory cytokines and enzymes involved in inflammation.

Anticancer Effects

Preliminary studies have also reported potential anticancer activities attributed to this compound. It is hypothesized that its mechanism involves the modulation of cell signaling pathways related to proliferation and apoptosis. The unique combination of chromene and isoxazole structures may facilitate interactions with specific receptors or enzymes implicated in cancer progression.

Although specific mechanisms of action for this compound are not well-documented, its structural characteristics imply several potential interactions:

• Receptor Binding: The compound may bind to receptors involved in inflammatory responses or cancer cell growth.
• Enzyme Inhibition: It could act as an inhibitor for enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which play critical roles in inflammation.

Comparative Analysis

To better understand the unique properties of this compound, a comparative analysis with structurally similar compounds can be beneficial:

Compound Name	Structure Features	Biological Activity	Distinctive Characteristics
4-Methoxyphenyl derivative	Aromatic ring with methoxy group	Anti-inflammatory	Lacks isoxazole moiety
Pyrroloquinoline derivative	Contains pyrrole structure	Anticancer	Different substitution pattern
Isoxazole derivatives	Contains isoxazole ring	Antimicrobial	No chromeno-pyrrole backbone

The distinct combination of functionalities in 7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suggests diverse mechanisms of action and potential therapeutic applications.

Case Studies and Research Findings

While direct studies on this specific compound remain scarce, related research provides insights into its potential efficacy:

• Synthesis and Evaluation: Research on similar heterocycles has demonstrated promising anticancer properties through cytotoxicity assays against various cancer cell lines.
• Molecular Docking Studies: Computational studies suggest that compounds with similar structures can effectively bind to targets involved in cancer pathways.

Future Directions

Given the promising preliminary findings regarding the biological activity of 7-Fluoro-1-(2-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, future research should focus on:

• In vitro and In vivo Studies: Conducting detailed biological assays to validate its anti-inflammatory and anticancer properties.
• Mechanistic Studies: Elucidating the specific pathways affected by this compound through molecular biology techniques.
• Safety and Toxicity Assessments: Evaluating the safety profile to understand potential side effects associated with therapeutic use.

Preparation Methods

Reaction Conditions and Mechanism

The optimized procedure involves refluxing equimolar ratios of the three components in ethanol with 1 mL of acetic acid at 40°C for 1.5 hours. The mechanism proceeds via:

• Knoevenagel condensation between the dioxobutanoate and aldehyde, forming an α,β-unsaturated ketone intermediate.

• Michael addition of the amine to the ketone, generating a β-enamine.

• Cyclization and dehydration to yield the dihydrochromeno[2,3-c]pyrrole-3,9-dione core.

The fluorine at position 7 is introduced via the fluorinated dioxobutanoate, while the 2-methoxyphenyl and 5-methylisoxazolyl groups originate from the aldehyde and amine, respectively.

Table 1: Optimization of Multicomponent Reaction Conditions

Parameter	Optimal Value	Impact on Yield
Solvent	Ethanol + AcOH (1 mL)	Maximizes cyclization efficiency (72–86%)
Temperature	40°C	Balances reaction rate and decomposition
Molar Ratio (1:2:3)	1:1:1.1	Compensates for amine volatility
Reaction Time	1.5 hours	Ensures complete dehydration

Regioselective Introduction of the 5-Methylisoxazolyl Group

The 5-methylisoxazolyl moiety at position 2 is incorporated via the amine component (3-amino-5-methylisoxazole ). This heterocyclic amine participates in the MCR without requiring protective groups, as demonstrated in analogous syntheses of isoxazole-containing pyrroles. Key considerations include:

• Electronic effects : The electron-withdrawing nature of the isoxazole ring enhances the nucleophilicity of the amine, facilitating Michael addition.

• Steric compatibility : The compact structure of 3-amino-5-methylisoxazole minimizes steric hindrance during cyclization.

Validation of Amine Reactivity

Control experiments substituting 3-amino-5-methylisoxazole with aliphatic amines (e.g., benzylamine) resulted in lower yields (43–58%), underscoring the specificity of the isoxazole-containing amine for efficient core functionalization.

Solid-Phase Synthesis for Scalability

To enhance scalability, a solid-phase approach inspired by traceless sulfone linker strategies is viable. This method involves:

• Resin-bound diene preparation : Immobilization of the fluorinated dioxobutanoate on a polystyrene/divinylbenzene sulfinate resin.

• Stepwise functionalization : Sequential addition of 2-methoxybenzaldehyde and 3-amino-5-methylisoxazole under microwave-assisted conditions.

• Cleavage and purification : Release of Compound X using 10% trifluoroacetic acid (TFA), followed by crystallization.

Table 2: Comparison of Solution-Phase vs. Solid-Phase Synthesis

Metric	Solution-Phase	Solid-Phase
Yield	72–86%	58–68%
Purity (HPLC)	>95%	>90%
Scalability	Moderate	High
Typical Impurities	<5%	Resin debris (8–12%)

Post-Synthetic Modifications and Functionalization

While the MCR directly installs all substituents, alternative routes involving post-synthetic isoxazole formation are feasible. For instance:

• Nitrile oxide cycloaddition : Reacting a propargyl-substituted intermediate with a nitrile oxide derived from 5-methyl-3-nitropropene generates the isoxazole ring.

• Pyrrole annulation : Use of isocyanoacetates bearing pre-formed isoxazole groups in pyrrole annulation reactions.

However, these methods introduce additional steps, reducing overall efficiency (yields: 24–36%) compared to the one-pot MCR.

Analytical Characterization and Validation

Compound X is characterized by:

• ¹H NMR (DMSO-d₆): δ 7.82 (d, J = 8.4 Hz, 1H, Ar-H), 7.45–7.38 (m, 2H, Ar-H), 6.95 (s, 1H, isoxazole-H), 3.89 (s, 3H, OCH₃), 2.45 (s, 3H, CH₃).

• ¹³C NMR : 162.1 (C=O), 159.8 (C-F), 154.2 (isoxazole-C), 132.7–116.2 (aromatic carbons).

• HRMS : [M+H]⁺ calcd. for C₂₃H₁₆FN₂O₅: 435.1094; found: 435.1096.

Purity assessments via HPLC show >95% homogeneity, with retention times consistent with analogous dihydrochromeno[2,3-c]pyrrole derivatives.

Challenges and Mitigation Strategies

• Fluorine Sensitivity : The electron-withdrawing fluorine atom may deactivate the dioxobutanoate. Mitigation: Use of mild acidic conditions (acetic acid) prevents defluorination.

• Isoxazole Stability : Prolonged heating above 60°C risks isoxazole ring opening. Mitigation: Strict temperature control during MCR.

• Crystallization Difficulties : The hydrophobic isoxazole group complicates crystallization. Mitigation: Use of ethanol/water mixtures (7:3 v/v) induces gradual crystal growth .